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Get Quote

Executive Summary
URB597 (KDS-4103) is the "gold standard" irreversible inhibitor of Fatty Acid Amide Hydrolase

(FAAH). It utilizes a cyclohexyl-carbamate scaffold optimized to fit the FAAH catalytic tunnel,

selectively elevating Anandamide (AEA) levels with minimal activity against Monoacylglycerol

Lipase (MAGL).

4-Chlorophenyl piperidine-1-carboxylate (4-CPC) represents a distinct chemical class: the

-aryl piperidine carbamates. Unlike the

-cyclohexyl group of URB597 which confers FAAH selectivity, the

-piperidine moiety is the core pharmacophore for MAGL inhibition (as seen in JZL184).
However, without the extensive optimization of the leaving group (e.g., the bis-benzodioxol
motif of JZL184), the simple 4-chlorophenyl derivative acts as a structural probe with distinct
electronic properties and altered selectivity profiles, often exhibiting dual or lower potency
compared to optimized leads.
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Key Distinction:

URB597: High FAAH Selectivity (

nM).[1]

4-CPC: MAGL-Biased Scaffold (Precursor/Probe); lower potency due to higher leaving group

(~9.4) compared to optimized inhibitors.

Mechanistic Profile & Chemical Biology[2]
Both compounds function as covalent suicide inhibitors of serine hydrolases. They mimic the

endogenous substrate's amide/ester bond, tricking the enzyme into a nucleophilic attack that

results in irreversible carbamylation.

Mechanism of Action (Covalent Carbamylation)
The catalytic Serine nucleophile (Ser241 in FAAH; Ser122 in MAGL) attacks the carbamate

carbonyl.

Attack: The Serine-OH attacks the carbonyl carbon.

Collapse: The tetrahedral intermediate collapses, expelling the "leaving group" (the phenol

moiety).

Inactivation: The carbamylated enzyme is stable and hydrolyzes very slowly, effectively

permanently disabling the enzyme.
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Feature URB597
4-Chlorophenyl piperidine-1-

carboxylate

Recognition Element
-Cyclohexyl: Fits the narrow,

hydrophobic acyl-chain binding

pocket of FAAH.

-Piperidine: Fits the wider,

more spherical pocket of

MAGL (and some FAAH).

Leaving Group

3'-carbamoylbiphenyl-3-ol:

Large, bulky, conjugated.

. Optimized for FAAH active

site geometry.

4-Chlorophenol: Smaller,

electron-withdrawing.

. Less steric hindrance but

lower reactivity than

nitrophenols (

).

Electronic Drive

Moderate electrophilicity;

highly dependent on steric fit

(induced fit).

Moderate electrophilicity;

reactivity is driven by the

chloride's inductive effect.
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Caption: Differential targeting of endocannabinoid hydrolases. URB597 selectively blocks

FAAH, preserving AEA. The 4-CPC scaffold preferentially targets MAGL (preserving 2-AG) but

lacks the potency of optimized leads like JZL184.

Pharmacodynamics & Selectivity Data[2][4][5]
The following data contrasts the established potency of URB597 with the structure-activity

relationship (SAR) profile of piperidine carbamates (derived from JZL series development).

Potency Comparison Table

Parameter URB597 (FAAH Selective)
4-Chlorophenyl piperidine-
1-carboxylate (MAGL
Scaffold)

FAAH 3 -- 5 nM (Rat Brain/Human

Liver)
> 1,000 nM (Estimated)

MAGL > 10,000 nM ~500 -- 2,000 nM (Estimated)

Selectivity Ratio > 2,000-fold (FAAH/MAGL)
~2-5 fold (MAGL/FAAH) or

Dual

Duration > 12 Hours (Irreversible)
Variable (Dependent on

turnover)

Primary Target Anandamide (AEA) Elevation 2-AG Elevation (Moderate)

*Note: Values for 4-CPC are estimated based on SAR data for simple piperidine carbamates

(Long et al., 2009). The 4-chlorophenyl leaving group is significantly less potent than the 4-

nitrophenyl group used in JZL184 (

~8 nM).

Structure-Activity Relationship (SAR) Insights
The N-Substituent Effect:

Replacing the cyclohexyl ring (URB597) with a piperidine ring (4-CPC) shifts selectivity

towards MAGL. The MAGL active site accommodates the more rigid, cyclic amine of the
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piperidine better than the FAAH site.

The Leaving Group Effect:

URB597: The biphenyl group provides distal binding interactions within the FAAH cytosolic

port, enhancing potency despite a higher

.

4-CPC: The 4-chlorophenyl group relies on the inductive effect of the chlorine. While 4-

chlorophenol (

9.4) is a decent leaving group, it is inferior to 4-nitrophenol (

7.1). Consequently, 4-CPC is a weaker inhibitor than JZL184.

Experimental Protocols
To validate the activity of these compounds, researchers typically employ a competitive Activity-

Based Protein Profiling (ABPP) assay or a substrate hydrolysis assay.

Protocol: Fluorescence-Based FAAH/MAGL Activity
Assay
This protocol allows for the direct comparison of

values.

Reagents:

Enzyme Source: Rat brain membrane homogenates or recombinant hFAAH/hMAGL.

Substrate: AMC-Arachidonoyl Amide (for FAAH) or Resorufin acetate / 2-AG (for MAGL).

Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 0.1% BSA.

Workflow:
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Preparation: Dilute URB597 and 4-CPC in DMSO (10 mM stock). Prepare serial dilutions

(e.g., 10

M to 0.1 nM).

Pre-Incubation: Incubate 190

L of enzyme homogenate with 5

L of inhibitor for 30 minutes at 37°C. Critical Step: Covalent inhibitors require pre-incubation
to allow the carbamylation reaction to reach completion.

Substrate Addition: Add 5

L of fluorescent substrate (final conc. 10

M).

Measurement: Monitor fluorescence (Ex/Em specific to probe) kinetically for 45 minutes.

Analysis: Calculate the slope of the linear portion (velocity). Plot % Activity vs. Log[Inhibitor]

to determine

.

Workflow Visualization
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Step 1: Compound Preparation
(DMSO Stock -> Serial Dilution)

Step 2: Pre-Incubation (30 min @ 37°C)
Enzyme + Inhibitor (Covalent Binding)

Step 3: Substrate Addition
(AMC-AEA or 2-AG)

Step 4: Kinetic Reading
(Fluorescence Plate Reader)

Step 5: Data Analysis
(Non-linear Regression -> IC50)

Click to download full resolution via product page

Caption: Standard workflow for determining IC50 values for covalent serine hydrolase

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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